2-{[4-ethyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-2-naphthylacetamide

• IUPAC Name: 2-[[4-ethyl-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C23H22N4O2S/c1-3-27-22(17-9-12-20(29-2)13-10-17)25-26-23(27)30-15-21(28)24-19-11-8-16-6-4-5-7-18(16)14-19/h4-14H,3,15H2,1-2H3,(H,24,28)
• InChI Key: PCUBWWMHIATTEL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC3=CC=CC=C3C=C2)C4=CC=C(C=C4)OC
• Molecular Formula: C23H22N4O2S
• Molecular Weight: 418.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a 1,2,4-triazole ring, a methoxyphenyl group, and a naphthyl group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically used to analyze the structure of complex organic molecules.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the triazole ring is a site of high electron density and could be involved in reactions with electrophiles. The sulfur atom might also be a reactive site.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. These properties could be determined through experimental testing.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal applications, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Safety data sheets (SDS) are typically used to communicate information about these hazards.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. For example, if it shows promise as a medicinal compound, future research could involve preclinical testing and eventually clinical trials.